Cas no 1256636-28-8 ((2S,4R)-4-(Dimethylamino)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-4-(Dimethylamino)pyrrolidine-2-carboxylic acid
• CAS No: 1256636-28-8
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 1088095
• PubChem ID: 51072200
• Update Time: 2025-10-29

(2S,4R)-4-(Dimethylamino)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-(Dimethylamino)pyrrolidine-2-carboxylic acid
• (4R)-4-(dimethylamino)-L-proline(SALTDATA: 2HCl)
• (4R)-4-(dimethylamino)-L-proline
• 1256636-28-8
• SCHEMBL1527359

• MDL： MFCD14582662
• Inchi： 1S/C7H14N2O2/c1-9(2)5-3-6(7(10)11)8-4-5/h5-6,8H,3-4H2,1-2H3,(H,10,11)/t5-,6+/m1/s1
• InChI Key： TYSMGLNAVKBLPB-RITPCOANSA-N
• SMILES： OC([C@@H]1C[C@H](CN1)N(C)C)=O

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4R)-4-(Dimethylamino)pyrrolidine-2-carboxylic acid

Introduction to (2S,4R)-4-(Dimethylamino)pyrrolidine-2-carboxylic Acid (CAS No. 1256636-28-8)

(2S,4R)-4-(Dimethylamino)pyrrolidine-2-carboxylic acid, with the CAS number 1256636-28-8, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral pyrrolidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's stereochemistry, specifically its (2S,4R) configuration, plays a crucial role in its biological activity and interaction with biological targets.

Thepyrrolidinecore of this molecule is a common scaffold in many bioactive compounds, contributing to its versatility in pharmaceutical applications. The presence of adimethylaminogroup at the 4-position enhances its pharmacological profile by influencing both solubility and binding affinity. This particular arrangement of functional groups makes (2S,4R)-4-(Dimethylamino)pyrrolidine-2-carboxylic acid a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The specific stereochemistry of (2S,4R)-4-(Dimethylamino)pyrrolidine-2-carboxylic acid makes it an excellent candidate for such applications. Researchers have leveraged this compound to develop novel catalysts and reagents that facilitate the enantioselective synthesis of other pharmacologically relevant molecules. The ability to produce enantiomerically pure compounds is critical in pharmaceuticals, as the biological activity of many drugs is highly dependent on their stereochemical configuration.

Thecarboxylic acidgroup at the 2-position of the pyrrolidine ring provides another functional handle for further chemical modification. This group can be used to form esters, amides, or other derivatives, expanding the compound's utility in medicinal chemistry. For instance, researchers have explored its use in the synthesis of protease inhibitors and kinase inhibitors, where the pyrrolidine scaffold is often employed due to its ability to mimic natural amino acid residues and interact with enzyme active sites.

One of the most compelling aspects of (2S,4R)-4-(Dimethylamino)pyrrolidine-2-carboxylic acid is its potential in the development of treatments for neurological disorders. Thedimethylaminogroup has been shown to enhance penetration through the blood-brain barrier, making it a promising moiety for central nervous system (CNS) drug discovery. Additionally, the chiral center at the 2-position allows for the creation of enantiomerically pure compounds that can exhibit improved selectivity and reduced side effects compared to racemic mixtures.

In clinical trials and preclinical studies, derivatives of this compound have demonstrated promising results in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to modulate neurotransmitter receptors and enzyme activity with high specificity has made (2S,4R)-4-(Dimethylamino)pyrrolidine-2-carboxylic acid a focal point for research into novel therapeutics. Furthermore, its structural similarity to known bioactive molecules suggests that it may serve as a lead compound for further optimization.

The synthesis of (2S,4R)-4-(Dimethylamino)pyrrolidine-2-carboxylic acid involves multi-step organic transformations that highlight its complexity and synthetic challenge. Advanced synthetic techniques such as asymmetric hydrogenation and chiral resolution are often employed to achieve the desired stereochemical purity. These methods are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The growing body of research on (2S,4R)-4-(Dimethylamino)pyrrolidine-2-carboxylic acid underscores its importance as a building block in medicinal chemistry. Its unique structural features and biological activity make it a versatile tool for drug discovery and development. As new synthetic methodologies emerge and our understanding of biological targets advances, this compound is likely to remain at the forefront of pharmaceutical innovation.

In conclusion, (2S,4R)-4-(Dimethylamino)pyrrolidine-2-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its chiral configuration, functional groups, and potential applications make it a valuable asset in the search for new treatments for various diseases. Continued research into this compound will undoubtedly yield further insights into its pharmacological properties and expand its utility in drug development.